[(5-bromofuran-2-yl)methyl][2-(1H-imidazol-1-yl)ethyl]amine

• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-2-imidazol-1-ylethanamine
• InChI: InChI=1S/C10H12BrN3O/c11-10-2-1-9(15-10)7-12-3-5-14-6-4-13-8-14/h1-2,4,6,8,12H,3,5,7H2
• InChI Key: YWXVIXPUBJFQEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCNCC2=CC=C(O2)Br
• Molecular Formula: C10H12BrN3O
• Molecular Weight: 270.13 g/mol
• CAS RN: 1250546-29-2

Description

This compound, also known as Enamine, has the CAS Number: 1250546-29-2 and a molecular weight of 270.13. It is an oil-like substance at room temperature.

Molecular Structure Analysis

The compound contains a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Physical And Chemical Properties Analysis

The compound has a storage temperature of 4 degrees Celsius. It has a predicted boiling point of 403.6±28.0 °C and a predicted density of 1.28±0.1 g/cm3.

Scientific Research Applications

Reactions and Derivative Synthesis

• Bromination and Acylation Reactions : Bromination of specific derivatives has been studied, showing the formation of 2-bromo derivatives. Acylation using the Vilsmeier complex in acetic anhydride yields N-formyl and N-acetyl derivatives. Such reactions highlight the chemical reactivity and potential for creating various functionalized compounds (Volovenko et al., 2002).

• Novel Derivative Synthesis for Antiprotozoal Agents : A study describes the synthesis of dicationic imidazo[1,2-a]pyridines, showcasing their potential as antiprotozoal agents. This synthesis involves multiple steps, including bromination and condensation reactions, illustrating the complex chemistry and therapeutic potential of related compounds (Ismail et al., 2004).

• Carbon Steel Corrosion Inhibition : The electrochemical behavior of imidazoline derivatives in acid media was evaluated, revealing good corrosion inhibition efficiency. This application demonstrates the utility of such compounds in industrial applications, particularly in protecting materials from corrosion (Cruz et al., 2004).

• Synthesis and Antimicrobial Screening : Mannich bases derived from imidazo[1,2-a]pyridines were synthesized and screened for antimicrobial activity. Some derivatives showed significant potency against various bacterial and fungal strains, suggesting the potential of such compounds in developing new antimicrobial agents (Desai et al., 2012).

• CO2 Capture : A task-specific ionic liquid incorporating a cation with an appended amine group was synthesized for CO2 capture. This research illustrates the environmental applications of such compounds in sequestering greenhouse gases (Bates et al., 2002).

Safety And Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.